(4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methyl-N-(tetrahydrofuran-2-ylmethyl)hex-4-enamide

• Molecular Formula: C23H31NO6
• Molecular Weight: 417.5 g/mol
• IUPAC Name: (E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methyl-N-(oxolan-2-ylmethyl)hex-4-enamide
• InChI: InChI=1S/C23H31NO6/c1-14(8-10-19(25)24-12-16-6-5-11-29-16)7-9-17-21(27-3)15(2)18-13-30-23(26)20(18)22(17)28-4/h7,16H,5-6,8-13H2,1-4H3,(H,24,25)/b14-7+
• InChI Key: AUBBNHRLFNDEJS-VGOFMYFVSA-N
• Isomeric SMILES: CC1=C2COC(=O)C2=C(C(=C1OC)C/C=C(\C)/CCC(=O)NCC3CCCO3)OC
• Canonical SMILES: CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)NCC3CCCO3)OC

Description

The compound (4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methyl-N-(tetrahydrofuran-2-ylmethyl)hex-4-enamide is a synthetic small molecule characterized by a hex-4-enamide backbone with a stereospecific (4E) double bond configuration. Key structural features include:

• A tetrahydrofuran-2-ylmethyl group attached to the amide nitrogen.
• A benzofuran moiety at the 6-position, substituted with dimethoxy (4,6-positions), methyl (7-position), and oxo (3-position) groups.

This compound shares structural motifs with bioactive molecules targeting enzymatic or receptor-binding sites, as suggested by its resemblance to derivatives studied in kinase inhibition and bioactivity screening (see ) .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Variations and Physicochemical Properties

The target compound’s closest analogues differ primarily in the substituent on the amide nitrogen and modifications to the benzofuran core. Below is a comparative analysis based on molecular data from , and 6:

Compound Name & Substituent (R-group)	Molecular Formula	Average Mass (g/mol)	Key Structural Differences	ChemSpider/ChemBase ID
Target Compound : N-(Tetrahydrofuran-2-ylmethyl)	C25H33NO6	~467.5*	Reference structure	Not explicitly provided
Analogue 1 : N-(4-Chlorobenzyl)	C25H28ClNO5	457.951	Chlorobenzyl group replaces tetrahydrofuran moiety	29767786
Analogue 2 : N-Cyclooctyl	C25H35NO5	429.557	Cyclooctyl group; hydroxyl replaces 4-methoxy	29767529
Analogue 3 : N-(5-Isopropyl-1,3,4-thiadiazol-2-yl)	C23H29N3O5S	459.558	Thiadiazole ring; isopropyl substituent	225007 (ChemBase)
Analogue 4 : N-(1,3-Thiazol-2-yl)	Not fully reported	Not reported	Thiazole ring; hydroxyl replaces 4-methoxy	Insufficient data

*Note: The target compound’s exact mass is inferred from structural similarity to analogues.

Key Observations:

Substituent Effects on Mass and Polarity: The tetrahydrofuran-2-ylmethyl group in the target compound likely enhances polarity compared to 4-chlorobenzyl (Analogue 1) but reduces hydrophilicity relative to cyclooctyl (Analogue 2).

Benzofuran Core Modifications :

• Analogue 2 replaces a methoxy group with a hydroxyl, increasing hydrogen-bonding capacity .
• Analogue 3 retains the dimethoxy configuration but lacks the 3-oxo group, altering electron distribution .

Implications for Bioactivity and Binding

While explicit bioactivity data for the target compound is unavailable, insights from related studies () suggest:

• Kinase Inhibition Potential: Structural similarity to spirocyclic carboxamides () and docking-enriched compounds () implies possible kinase (e.g., ROCK1) binding .
• Bioavailability : The tetrahydrofuran moiety may enhance metabolic stability compared to chlorobenzyl or thiadiazole groups, as seen in prodrug designs .
• Selectivity : Thiadiazole-containing analogues (e.g., Analogue 3) could exhibit higher selectivity due to rigid heterocyclic interactions .

Methodological Considerations

• Virtual Screening : Chemical Space Docking () enriches high-binding candidates but may miss outliers due to initial filtering steps .
• Synthetic Feasibility : The tetrahydrofuran group’s stereochemistry may complicate synthesis compared to simpler substituents like chlorobenzyl .